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Compound of Interest

Compound Name: Isophthaloyl dichloride

Cat. No.: B1221377 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data, handling precautions, and

emergency procedures for Isophthaloyl Dichloride (IPC). The information is compiled to

ensure the safe use of this reactive chemical in a laboratory and research setting.

Chemical Identification and Physical Properties
Isophthaloyl Dichloride, with CAS number 99-63-8, is a white to colorless crystalline solid.[1]

It is a key intermediate in the synthesis of various polymers, including aramids and polyesters.

A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Isophthaloyl Dichloride
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Property Value References

Molecular Formula C₈H₄Cl₂O₂ [2]

Molecular Weight 203.02 g/mol [3][2]

Appearance
White to colorless crystalline

solid/mass
[1][3]

Melting Point 43-45 °C (109.4-113 °F) [3]

Boiling Point 276 °C (528.8 °F) [3][4]

Flash Point 180 °C (356 °F) [5][6]

Density 1.388 g/cm³ [4]

Vapor Pressure 0.03 mm Hg (at 25 °C) [4]

Water Solubility Reacts with water [2][4]

Solubility
Soluble in ether and other

organic solvents
[2][4]

Hazard Identification and Toxicity
Isophthaloyl Dichloride is classified as a hazardous chemical, posing significant risks upon

exposure. It is crucial to understand these hazards to implement appropriate safety measures.

Hazards:

Corrosive: Causes severe skin burns and serious eye damage.[3][7]

Toxic: Toxic if inhaled and harmful if swallowed or in contact with skin.[7][8]

Lachrymator: The substance can cause an increased flow of tears.[3]

Moisture Sensitive: Reacts with water and moisture, releasing hydrogen chloride gas.[5][6]

A summary of acute toxicity data is provided in Table 2.

Table 2: Acute Toxicity of Isophthaloyl Dichloride
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Test Species Route Value References

LD50 Mouse Oral 2221 mg/kg [5]

LD50 Rabbit Oral 1175 mg/kg [5][9]

LD50 Rat Oral 2200 mg/kg [5]

LD50 Rabbit Skin 1410 mg/kg [5]

LC50
Fish (Fathead

Minnow)
- 133.7 mg/l (96 h) [1][9]

Isophthaloyl Dichloride is not classified as a carcinogen by IARC, NTP, or OSHA.[1]

Handling and Storage Precautions
Proper handling and storage are paramount to prevent exposure and accidents.

Personal Protective Equipment (PPE)
A comprehensive set of PPE must be worn when handling Isophthaloyl Dichloride.
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Personal Protective Equipment (PPE) for Isophthaloyl Dichloride

Before Handling

Wear chemical safety goggles
or a face shield (EN166)

Eye and Face

Wear appropriate protective gloves
(e.g., Butyl rubber, Neoprene)

Skin

Wear appropriate protective clothing
to prevent skin exposure

Body

Use a NIOSH/MSHA approved respirator
if ventilation is inadequate (EN 149)

Respiratory

Ready for Handling

Click to download full resolution via product page

Caption: Required Personal Protective Equipment for handling Isophthaloyl Dichloride.
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Safe Handling Practices
Work in a well-ventilated area, preferably under a chemical fume hood.[3][5]

Avoid contact with skin, eyes, and clothing.[6]

Do not breathe dust or vapors.[7]

Minimize dust generation and accumulation.[5]

Keep away from incompatible materials such as water, strong bases, alcohols, and strong

oxidizing agents.[5][7]

Wash hands thoroughly after handling.[6]

Storage Conditions
Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][6]

The storage area should be designated for corrosive materials.[5]

Protect from moisture.[5] Store under an inert atmosphere.[7]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

First-Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes,

occasionally lifting the upper and lower eyelids.[5] Get medical aid immediately.[5]

Skin Contact: Get medical aid immediately.[5] Immediately flush skin with plenty of water for

at least 15 minutes while removing contaminated clothing and shoes.[5]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

milk or water.[5] Never give anything by mouth to an unconscious person. Get medical aid

immediately.[5]
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Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.[5] Get medical aid immediately.[5]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

[10] Do NOT use water directly on the fire.[5][11]

Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic

gases, including hydrogen chloride, phosgene, and carbon monoxide.[5][7]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[5][6]

Accidental Release Measures
Personal Precautions: Evacuate personnel to safe areas.[3] Wear appropriate personal

protective equipment as outlined in Section 3.1.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[10]

Methods for Cleaning Up: Sweep up the material and place it into a suitable, dry, closed

container for disposal.[3][5] Avoid generating dusty conditions.[5] Do not use water or moist

absorbents like sand or soil.[6] Ventilate the area after clean-up is complete.

Stability and Reactivity
Understanding the chemical stability and reactivity of Isophthaloyl Dichloride is essential for

safe handling and experimental design.

Reactivity: Reacts vigorously with water, moisture, alcohols, strong bases, and strong

oxidizing agents.[5]

Chemical Stability: Stable under normal temperatures and pressures when stored in a dry

environment.[6]
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Hazardous Decomposition Products: Upon contact with water or at high temperatures, it

decomposes to produce hydrogen chloride gas, phosgene, carbon monoxide, and carbon

dioxide.[5][7]

Hazardous Polymerization: Hazardous polymerization does not occur.[5][7]

The primary reaction of concern is with water (hydrolysis), which proceeds rapidly.

Hydrolysis of Isophthaloyl Dichloride

Isophthaloyl Dichloride
(C₈H₄Cl₂O₂)

Intermediate
'Half-Acid'

+ H₂O
(fast)

Water
(H₂O)

Isophthalic Acid
(C₈H₆O₄)

+ H₂O
(fast)

Hydrogen Chloride Gas
(HCl)

- HCl

- HCl

Click to download full resolution via product page

Caption: The two-step hydrolysis reaction of Isophthaloyl Dichloride.

Experimental Protocols: Interfacial Polymerization
Isophthaloyl Dichloride is a common monomer used in interfacial polymerization to create

thin-film composite membranes. The following is a generalized protocol.

Materials and Reagents
Isophthaloyl Dichloride (IPC)

A diamine monomer (e.g., m-phenylenediamine - MPD)

An organic solvent immiscible with water (e.g., hexane or tetrahydrofuran)

Deionized water
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An acid acceptor (e.g., sodium carbonate)

A porous support membrane

Experimental Workflow
The process involves the reaction of the two monomers at the interface of two immiscible

liquids.
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Workflow for Interfacial Polymerization

Prepare Aqueous Phase:
Dissolve diamine (MPD) and

acid acceptor in water.

Soak porous support membrane
in the aqueous phase.

Prepare Organic Phase:
Dissolve Isophthaloyl Dichloride

in organic solvent.

Contact the saturated support
with the organic phase.

Interfacial polymerization occurs,
forming a thin polyamide film.

Wash the resulting membrane
with deionized water and a solvent

(e.g., methanol).

Dry the membrane in a vacuum oven.

Characterize the membrane properties.

Click to download full resolution via product page

Caption: A typical experimental workflow for creating a polyamide membrane.
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Quenching and Disposal
Unreacted Isophthaloyl Dichloride and reaction byproducts must be handled safely.

Quenching: Slowly add the reaction mixture containing residual Isophthaloyl Dichloride to

a stirred, cold solution of a weak base, such as sodium bicarbonate, to neutralize the HCl

byproduct and hydrolyze the remaining acid chloride.

Disposal: Dispose of all waste materials in accordance with local, state, and federal

regulations. Contaminated materials should be treated as hazardous waste.

This technical guide is intended to provide essential safety information. Always refer to the

specific Safety Data Sheet (SDS) provided by the supplier and consult with your institution's

safety officer before working with Isophthaloyl Dichloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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